3-(1-Aminopropan-2-yl)-2,5-dimethyloxolan-3-ol

• Molecular Formula: C9H19NO2
• Molecular Weight: 173.25 g/mol
• IUPAC Name: 3-(1-aminopropan-2-yl)-2,5-dimethyloxolan-3-ol
• InChI: InChI=1S/C9H19NO2/c1-6(5-10)9(11)4-7(2)12-8(9)3/h6-8,11H,4-5,10H2,1-3H3
• InChI Key: AVZIBQQUCUEDES-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(C(O1)C)(C(C)CN)O

Description

3-(1-Aminopropan-2-yl)-2,5-dimethyloxolan-3-ol (CAS: 1861329-42-1) is a heterocyclic amino alcohol featuring a tetrahydrofuran (oxolan) ring substituted with two methyl groups at positions 2 and 5, a hydroxyl group at position 3, and an aminopropan-2-yl side chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1-Aminopropan-2-yl)-2,5-dimethyloxolan-3-ol can be achieved through several synthetic routes. One common method involves the reaction of 2,5-dimethyloxolane with 1-aminopropan-2-ol under specific conditions. The reaction typically requires a catalyst and is carried out at a controlled temperature to ensure the desired product is obtained.

Industrial Production Methods

In an industrial setting, the production of 3-(1-Aminopropan-2-yl)-2,5-dimethyloxolan-3-ol may involve large-scale synthesis using optimized reaction conditions. This includes the use of high-purity reagents, efficient catalysts, and advanced purification techniques to ensure the compound meets the required standards for various applications.

Chemical Reactions Analysis

Types of Reactions

3-(1-Aminopropan-2-yl)-2,5-dimethyloxolan-3-ol undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form various reduced derivatives.

Substitution: The aminopropyl group can undergo substitution reactions with different reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like halogens and alkylating agents are used under controlled conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

3-(1-Aminopropan-2-yl)-2,5-dimethyloxolan-3-ol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor in drug synthesis.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(1-Aminopropan-2-yl)-2,5-dimethyloxolan-3-ol involves its interaction with specific molecular targets. The aminopropyl group can interact with enzymes and receptors, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

Key structural analogs (Table 1) include:

Compound Name	CAS Number	Molecular Formula	Key Structural Features
3-(1-Aminopropan-2-yl)-2,5-dimethyloxolan-3-ol	1861329-42-1	C₉H₁₇NO₂	Oxolan ring, 2,5-dimethyl, 3-hydroxyl
3-(1-Aminopropan-2-yl)-2-methyloxolan-3-ol	1543560-64-0	C₈H₁₅NO₂	Oxolan ring, 2-methyl, 3-hydroxyl
3-(1-Aminopropan-2-yl)-3-hydroxy-1λ⁶-thiolane-1,1-dione	1524921-37-6	C₇H₁₁NO₃S	Thiolane ring, 1,1-dione, 3-hydroxyl
1-[(2,2,5,5-Tetramethyloxolan-3-yl)amino]propan-2-ol	1540202-52-5	C₁₁H₂₃NO₂	Oxolan ring, 2,2,5,5-tetramethyl

Key Observations :

• Heterocycle Modifications : Replacement of the oxolan ring with a thiolane-1,1-dione moiety (1524921-37-6) introduces sulfur and ketone groups, likely increasing polarity and altering biological activity .
• Lipophilicity : The tetramethyloxolan derivative (1540202-52-5) has a higher molecular weight (201.31 g/mol) and greater lipophilicity, suggesting improved membrane permeability compared to the target compound .

Physicochemical Properties

Available data for related compounds (Table 2):

Compound Name	Molecular Weight (g/mol)	Boiling Point (°C)	Density (g/cm³)	Flash Point (°C)
3-(Diethylamino)-2,2-dimethyl-propan-1-ol	159.27	226.6	0.875	73.9
1-[(2,2,5,5-Tetramethyloxolan-3-yl)amino]propan-2-ol	201.31	Not reported	Not reported	Not reported

Key Observations :

• The target compound may exhibit similar behavior, though steric effects from dimethyl groups could lower volatility .
• Density and Polarity: The density of 0.875 g/cm³ for 3-(Diethylamino)-2,2-dimethyl-propan-1-ol suggests moderate polarity, which may differ in the target compound due to the oxolan ring’s rigidity .

Biological Activity

3-(1-Aminopropan-2-yl)-2,5-dimethyloxolan-3-ol is a compound that has garnered attention for its potential biological activities. This article provides a comprehensive overview of its biological activity, including metabolic pathways, enzymatic interactions, and potential applications based on existing research.

Chemical Structure and Properties

• Chemical Formula : C₇H₁₅NO₂
• CAS Number : 1861329-42-1
• Molecular Weight : 143.20 g/mol

The compound features a dimethyloxolane ring structure with an amino group, which may influence its biological interactions.

Biological Activity Overview

Research indicates that 3-(1-Aminopropan-2-yl)-2,5-dimethyloxolan-3-ol exhibits several biological activities:

• Metabolism :
  • The compound is metabolized by various microbial strains, particularly Pseudomonas species, which can utilize it as a carbon source. Studies have shown that it is converted to propionaldehyde and propionate through enzymatic pathways involving O-phosphorylation .
• Enzymatic Interactions :
  • Enzymatic assays have identified the presence of an ATP-amino alcohol phosphotransferase that catalyzes the phosphorylation of 1-amino-propan-2-ol, leading to the formation of O-phosphate intermediates. These intermediates are crucial for further metabolic processes .
• Potential Applications :
  • The compound's structural similarity to known bioactive molecules suggests potential pharmacological applications. For instance, its role in amino acid metabolism may position it as a candidate for further studies in metabolic disorders or as a precursor in synthetic biology.

Study 1: Microbial Metabolism

A study conducted on Pseudomonas putida demonstrated that this microorganism could grow on both stereoisomers of 1-amino-propan-2-ol, indicating the compound's versatility as a substrate in microbial metabolism. The study highlighted the transient accumulation of propionaldehyde during active growth phases .

Study 2: Enzyme Characterization

Further research characterized an amino alcohol O-phosphate phospho-lyase enzyme responsible for converting the O-phosphate derivative into propionaldehyde. This enzyme exhibited optimal activity at pH 8 and was inhibited by various phosphoamino acids, suggesting regulatory mechanisms in microbial metabolism .

Data Table: Summary of Biological Activities

Activity Type	Description	Reference
Microbial Metabolism	Utilized by Pseudomonas sp. as a carbon source
Enzymatic Activity	Phosphorylation and conversion to propionaldehyde
Potential Applications	Candidate for metabolic disorder studies